2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N-methylacetamide

• IUPAC Name: 2-[2-(2,4-dichloro-5-propan-2-yloxyanilino)-2-oxoethyl]sulfinyl-N-methylacetamide
• InChI: InChI=1S/C14H18Cl2N2O4S/c1-8(2)22-12-5-11(9(15)4-10(12)16)18-14(20)7-23(21)6-13(19)17-3/h4-5,8H,6-7H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key: CCBXBALQBQUEIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)NC(=O)CS(=O)CC(=O)NC)Cl)Cl
• Molecular Formula: C14H18Cl2N2O4S
• Molecular Weight: 381.3 g/mol

Description

2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N-methylacetamide, more commonly referred to as “2-DIMA”, is an organosulfur compound that has been studied for its potential applications in scientific research. This compound has been used for the synthesis of various biologically active compounds, and has been studied for its potential use in enzyme inhibition, immunosuppression, and as a potential therapeutic agent for cancer.

Scientific Research Applications

Hemoglobin Oxygen Affinity Modifiers

Research has shown that compounds structurally related to the one can serve as potent allosteric effectors of hemoglobin. These compounds have the potential to decrease the oxygen affinity of human hemoglobin A, which could have implications for clinical or biological areas requiring a reversal of depleted oxygen supply, such as ischemia, stroke, tumor radiotherapy, blood storage, and blood substitutes. One study highlighted the synthesis and testing of several compounds, demonstrating their significant activity in shifting the oxygen equilibrium curve when incubated with whole blood, suggesting their utility in medical applications where modulation of hemoglobin's oxygen-carrying capacity is beneficial (Randad et al., 1991).

Sulfonamide Derivatives

Sulfonamide derivatives, which are chemically related to the compound , have been synthesized and characterized, showcasing a range of biological activities. These compounds have been explored for their potential antimicrobial properties, indicating that modifications on the sulfonamide moiety can lead to significant biological activity. Such derivatives could potentially be used in the development of new therapeutic agents (Darwish et al., 2014).

Thermal Degradation Studies

Investigations into the thermal degradation of structurally similar compounds, such as modafinil and its derivatives, have provided insights into their stability and potential decomposition pathways. These studies are crucial for understanding the behavior of these compounds under various conditions, which is important for their storage, handling, and application in different contexts. For instance, the study on modafinil and related compounds revealed key degradation products that could impact the interpretation of analytical results in forensic and clinical analyses (Dowling et al., 2017).